Cas no 205533-21-7 (2-amino-5-bromo-3-methoxybenzaldehyde)

• Product Name: 2-amino-5-bromo-3-methoxybenzaldehyde
• CAS No: 205533-21-7
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD24387425
• CID: 2121784
• PubChem ID: 15380445
• Update Time: 2025-10-31

2-amino-5-bromo-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-3-methoxybenzaldehyde
• Benzaldehyde, 2-amino-5-bromo-3-methoxy-
• SCHEMBL1319876
• CS-0370733
• DB-329931
• AKOS030528721
• F15882
• SB74066
• 2-Amino-5-bromo-3-methoxy-benzaldehyde
• 205533-21-7
• CRSJJULUCAMCNL-UHFFFAOYSA-N

• MDL： MFCD24387425
• Inchi： 1S/C8H8BrNO2/c1-12-7-3-6(9)2-5(4-11)8(7)10/h2-4H,10H2,1H3
• InChI Key： CRSJJULUCAMCNL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(C=1)OC)N

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-amino-5-bromo-3-methoxybenzaldehyde

Professional Introduction to 2-amino-5-bromo-3-methoxybenzaldehyde (CAS No. 205533-21-7)

2-amino-5-bromo-3-methoxybenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 205533-21-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aromatic aldehyde features a unique structural motif, combining an amino group, a bromine substituent, and a methoxy group on a benzene ring, which endows it with distinct chemical properties and biological activities. The compound serves as a versatile intermediate in the synthesis of various pharmacologically relevant molecules, making it a subject of intense study in academic and industrial laboratories.

The structural configuration of 2-amino-5-bromo-3-methoxybenzaldehyde positions it as a valuable building block for the development of novel therapeutic agents. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups on the aromatic ring creates a region of high reactivity, facilitating diverse chemical transformations. This characteristic is particularly useful in the construction of heterocyclic compounds, which are widely prevalent in modern drugs. For instance, the compound has been explored in the synthesis of quinoline derivatives, known for their antimicrobial and anticancer properties.

In recent years, 2-amino-5-bromo-3-methoxybenzaldehyde has been utilized in the development of small-molecule inhibitors targeting specific biological pathways. One notable area of research involves its application in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The aldehyde functionality allows for facile condensation reactions with various nitrogen-containing heterocycles, leading to Schiff bases that exhibit potent inhibitory activity against tyrosine kinases. These kinases are aberrantly activated in many cancers, making their inhibition a key strategy for therapeutic intervention.

Furthermore, the brominated aromatic ring of 2-amino-5-bromo-3-methoxybenzaldehyde provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the introduction of aryl or alkyl groups at specific positions, expanding the structural diversity of derived compounds. Such modifications have been exploited in the design of drug candidates targeting neurological disorders, where precise molecular architecture is critical for receptor binding and efficacy.

The compound's relevance extends to the field of medicinal chemistry through its role as a precursor in the synthesis of antiviral agents. Recent studies have highlighted its utility in generating protease inhibitors effective against viral enzymes. The combination of an amino group and an aldehyde moiety allows for selective modifications that can mimic natural substrates or transition states, enhancing inhibitory potency. This approach has been particularly promising in addressing emerging viral threats, where rapid development of new inhibitors is paramount.

From an industrial perspective, 2-amino-5-bromo-3-methoxybenzaldehyde is produced through multi-step organic synthesis routes that often involve bromination and methylation strategies on appropriately substituted benzene derivatives. The efficiency and scalability of these processes are critical for large-scale pharmaceutical applications. Advances in catalytic methods have improved the sustainability of these syntheses by reducing waste and energy consumption, aligning with global efforts toward green chemistry principles.

The biological activity of derivatives derived from 2-amino-5-bromo-3-methoxybenzaldehyde has been systematically investigated to uncover new therapeutic opportunities. For example, modifications at the amino group have led to compounds with enhanced binding affinity to specific protein targets. Computational modeling techniques have played a pivotal role in rationalizing these effects by predicting molecular interactions at an atomic level. Such integrative approaches between experimental chemistry and computational biology have accelerated the discovery pipeline for novel drug candidates.

In conclusion, 2-amino-5-bromo-3-methoxybenzaldehyde (CAS No. 205533-21-7) represents a cornerstone compound in modern medicinal chemistry due to its structural versatility and functional reactivity. Its applications span across multiple therapeutic areas, including oncology, neurology, and antiviral therapy, underscoring its importance as both a synthetic intermediate and a lead compound itself. As research continues to evolve with advancements in synthetic methodologies and biotechnological tools, compounds like 2-amino-5-bromo-3-methoxybenzaldehyde will undoubtedly remain at the forefront of drug discovery efforts worldwide.